N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)methanamine;hydrobromide
• InChI: InChI=1S/C16H19NO.BrH/c1-13-3-5-14(6-4-13)11-17-12-15-7-9-16(18-2)10-8-15;/h3-10,17H,11-12H2,1-2H3;1H
• InChI Key: CUWUOWOLEXKPKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNCC2=CC=C(C=C2)OC.Br
• Molecular Formula: C16H20BrNO
• Molecular Weight: 322.24 g/mol
• CAS RN: 1609403-59-9

Description

N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide, also known as MBTM, is a chemical compound that has been widely used in scientific research. MBTM is a selective dopamine D3 receptor antagonist that has been shown to have potential therapeutic effects for various neurological disorders.

Scientific Research Applications

• Synthesis of Oligoribonucleotides:

  • The 4-methoxybenzyl group, a key component in N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide, has been utilized as a novel protecting group for the 2′-hydroxyl group of adenosine in oligoribonucleotide synthesis. This group can be introduced to adenosine and successfully used in the synthesis of oligoribonucleotides via a phosphotriester approach. The rapid removal of this group from oligoribonucleotides is achieved using triphenylmethyl fluoroborate, demonstrating its efficiency in nucleic acid chemistry (Takaku & Kamaike, 1982).

• Chemical Synthesis and Analysis:

  • A study on the chemical synthesis of N,N-Dimethyl-4-nitrobenzylamine, which is related to N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide, detailed the process involving methylene chloride as the reaction solvent. This method is significant in the fields of medicine, pesticide, and chemical synthesis, highlighting the versatility of these compounds in various industrial applications (Wang Ling-ya, 2015).

• Application in Pharmacology:

  • The synthesized compound (4-methoxybenzyl)(1,4,5,6-tetrahydropyrimidin-2-yl)amine hydroiodide, structurally similar to N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide, exhibited in vitro H1-antihistaminic activity. This indicates potential pharmacological applications, particularly in developing bronchorelaxant drugs via H1 receptor antagonism (Murat Genç et al., 2013).

• Selective Protection and Deprotection:

  • Research on the selective deprotection of 4-methoxybenzyl (MPM) protecting groups, integral to compounds like N-(4-Methoxybenzyl)-1-(p-tolyl)methanamine hydrobromide, revealed that MPM groups are readily removed with DDQ in specific conditions, maintaining other protective and functional groups unchanged. This selective approach is crucial in the synthesis of complex organic molecules (Horita et al., 1986).